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Compound of Interest

Compound Name:
Tetramethyl-d12-ammonium

bromide

Cat. No.: B1355228 Get Quote

An In-depth Technical Guide to Tetramethyl-d12-
ammonium Bromide
This technical guide provides a comprehensive overview of the physical and chemical

properties of Tetramethyl-d12-ammonium bromide, targeting researchers, scientists, and

professionals in drug development. The document details its characteristics, applications, and

relevant experimental methodologies.

Core Properties and Characteristics
Tetramethyl-d12-ammonium bromide is the deuterated analog of tetramethylammonium

bromide. The substitution of hydrogen with deuterium makes it a valuable tool in various

analytical and research applications, particularly as an internal standard.

The fundamental physical and chemical properties of Tetramethyl-d12-ammonium bromide
are summarized below. Data for the non-deuterated form is included for comparison where

specific data for the deuterated compound is not available but can be reasonably inferred.
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Property Value Reference

Molecular Formula C4D12BrN [1][2]

Molecular Weight 166.12 g/mol [1]

Exact Mass 165.091 g/mol [2]

CAS Number 284474-82-4 [2]

Appearance White crystalline powder [3][4]

Melting Point >300 °C [2][5]

Solubility

Soluble in water, DMSO (10

mM); slightly soluble in

anhydrous alcohol; insoluble in

ether.

[5][6][7]

Stability and Storage

Stable under normal

conditions. Hygroscopic. Store

in a dry, well-ventilated, and

tightly sealed container below

30°C.

[8][9]

Note: Some physical properties like appearance, melting point, and solubility are cited from the

non-deuterated form, Tetramethylammonium bromide, as they are expected to be very similar.

Applications in Research and Drug Development
The primary utility of Tetramethyl-d12-ammonium bromide stems from its isotopic labeling.

Deuteration provides a distinct mass signature without significantly altering the chemical

behavior of the molecule.

Internal Standard: It serves as an ideal internal standard for quantitative analysis using

techniques like Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][10] Its

distinct mass allows for precise quantification of the non-deuterated analyte in complex

biological matrices.
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Tracer Studies: In drug development, it can be used as a tracer to investigate the

pharmacokinetic and metabolic profiles of drugs containing the tetramethylammonium

moiety.[1][2]

Experimental Protocols
While specific synthesis protocols for the deuterated form are not readily available in the public

domain, a general methodology can be inferred from the synthesis of its non-deuterated

counterpart.

A common method for preparing tetramethylammonium bromide involves the reaction of

trimethylamine with a methylating agent like monobromomethane.[11]

Reaction: (CH₃)₃N + CH₃Br → (CH₃)₄N⁺Br⁻

Experimental Steps:

Reaction Setup: Trimethylamine is reacted with monobromomethane in a suitable solvent,

such as ethanol, within a reactor equipped for stirring and temperature control.[11]

Reaction Execution: The reactants are combined, typically by slowly adding the methylating

agent to the amine solution, and the reaction is allowed to proceed until precipitation of the

quaternary ammonium salt is complete.[11]

Isolation: The resulting solid product is isolated from the reaction mixture via vacuum

filtration.[11]

For the synthesis of the d12-analog, deuterated starting materials, such as trimethylamine-d9

and methyl-d3-bromide, would be required.

Purification of tetramethylammonium bromide is typically achieved through recrystallization.

Methodology:

The crude product is dissolved in a suitable solvent or solvent mixture, such as ethanol,

ethanol/diethyl ether, or methanol/acetone.[8]
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The solution is heated to ensure complete dissolution and then allowed to cool slowly to form

crystals.[11]

The purified crystals are collected by filtration and dried under vacuum at an elevated

temperature (e.g., 110-140°C) to remove any residual solvent.[8][11]

Visualized Workflows and Relationships
The following diagram illustrates the logical flow of the synthesis and purification process for

tetramethylammonium bromide.
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Synthesis and Purification Workflow
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Quantitative Analysis Workflow using Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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